4-Amino-1-methylpiperidin-2-one

• IUPAC Name: 4-amino-1-methylpiperidin-2-one
• InChI: InChI=1S/C6H12N2O/c1-8-3-2-5(7)4-6(8)9/h5H,2-4,7H2,1H3
• InChI Key: LWTXSDPDYITAAF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1=O)N
• Molecular Formula: C6H12N2O
• Molecular Weight: 128.17 g/mol
• CAS RN: 90673-40-8

Description

4-Amino-1-methylpiperidin-2-one, also known as this compound hydrochloride, is a compound with the molecular weight of 164.63. It is a solid substance stored at room temperature.

Synthesis Analysis

Piperidines, which this compound is a derivative of, are among the most important synthetic fragments for designing drugs. They play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular formula of this compound is C6H14N2O. The compound has a vapour pressure of 1.8±0.3 mmHg at 25°C and an index of refraction of 1.472.

Chemical Reactions Analysis

Piperidine derivatives, including this compound, are utilized in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

This compound hydrochloride is a solid substance stored at room temperature. It has a molecular weight of 164.63 and a molecular formula of C6H13ClN2O.

Scientific Research Applications

Reductive Amination in Organic Synthesis

4-Amino-1-methylpiperidin-2-one and its derivatives are significant in organic synthesis. For instance, the reductive amination of 2,6-diaryl-3-methylpiperidin-4-ones to yield 4-amino-2,6-diaryl-3-methylpiperidines shows its utility in creating compounds with potential analgesic, neuroleptic, and antihistaminic properties (Senguttuvan, Murugavelu, & Nagarajan, 2013).

Peptide Synthesis

In peptide synthesis, 4-methylpiperidine, a related compound, is used as an Fmoc group removal reagent. This process is crucial in solid-phase peptide synthesis (SPPS-Fmoc/tBu), offering a less polluting and more efficient alternative (Rodríguez et al., 2019).

Synthetic Chemistry

The compound is involved in the synthesis of ortho-aminocarbonitriles and dicyanoanilines, highlighting its role in the development of various heterocycles. This process utilizes ultrasonic irradiation and shows efficient formation of target products (Mojtahedi et al., 2016).

Biopolymer Research

In biopolymer research, derivatives of this compound, such as 2,2,6,6-tetramethylpiperidine-1-oxyl-4-amino-4-carboxylic acid, are used as β-turn and 310/α-helix inducers in peptides. They also serve as electron spin resonance probes and fluorescence quenchers, demonstrating their versatility in biochemical studies (Toniolo, Crisma, & Formaggio, 1998).

Drug Metabolism Studies

4-Aminopiperidines are metabolized by cytochrome P450s, with CYP3A4 catalyzing their N-dealkylation. Understanding the molecular interactions and reactivity in this process is vital for drug metabolism and design, showcasing the relevance of this compound derivatives in pharmacology (Sun & Scott, 2011).

Antioxidant and Antimicrobial Potential

Novel oxime esters derived from this compound have been synthesized and shown to possess significant antioxidant and antimicrobial properties. This underscores the compound's potential in developing new therapeutic agents (Harini et al., 2014).

Mechanism of Action

While the specific mechanism of action for 4-Amino-1-methylpiperidin-2-one is not clear, piperidine derivatives are known to be utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Safety and Hazards

The compound is classified as an irritant. Safety information includes hazard statements H302, H315, H319, and H335, and precautionary statements P261, P305, P338, and P351.

Future Directions

Piperidines, including 4-Amino-1-methylpiperidin-2-one, are among the most important synthetic fragments for designing drugs. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives. This review is designed to help both novice researchers taking their first steps in this field and experienced scientists looking for suitable substrates for the synthesis of biologically active piperidines.